molecular formula C10H12INO3 B1313750 3-Iodo-L-tyrosine methyl ester CAS No. 70277-02-0

3-Iodo-L-tyrosine methyl ester

Cat. No. B1313750
CAS RN: 70277-02-0
M. Wt: 321.11 g/mol
InChI Key: MBOJFMMTOKMYMT-QMMMGPOBSA-N
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Description

3-Iodo-L-tyrosine methyl ester is a compound with the CAS Number: 70277-02-0 and a molecular weight of 321.11 . Its IUPAC name is methyl (2S)-2-amino-3-(4-hydroxy-3-iodophenyl)propanoate .


Synthesis Analysis

The synthesis of 3-Iodo-L-tyrosine methyl ester involves a Heck coupling reaction. A mixture of the styrene, the Boc-3-iodo-L-tyrosine methyl ester or Boc-3,5-diiodo-L-tyrosine, DIPEA, Pd(OAc)2, and P(o-tol)3 in anhydrous DMF is stirred under nitrogen at 100 °C for 4-12 hours .


Molecular Structure Analysis

The molecular structure of 3-Iodo-L-tyrosine methyl ester is represented by the linear formula C10H12INO3 . The InChI code is 1S/C10H12INO3/c1-15-10(14)8(12)5-6-2-3-9(13)7(11)4-6/h2-4,8,13H,5,12H2,1H3/t8-/m0/s1 .


Chemical Reactions Analysis

3-Iodo-L-tyrosine methyl ester is an intermediate in the synthesis of thyroid hormones, derived from the iodination of tyrosine at the meta-position of the benzene ring . It can combine with diiodotyrosine to form triiodothyronine .


Physical And Chemical Properties Analysis

3-Iodo-L-tyrosine methyl ester has a molecular weight of 321.11 . The H-atoms of the methyl group are positioned geometrically (d (C–H) = 0.96 Å) .

Scientific Research Applications

Radioiodination and Radiopharmaceutical Applications

3-Iodo-L-tyrosine methyl ester is a significant compound in the field of radioiodination, a process used in radiopharmaceutical applications. Farah and Farouk (1998) conducted a comparative study on the electrophilic radioiodination of L-tyrosine, L-α-methyl tyrosine, and L-tyrosine methyl ester. They found high labeling yields for these compounds, indicating their potential in creating radiolabeled compounds for diagnostic and therapeutic purposes in nuclear medicine (Farah & Farouk, 1998).

Transport and Uptake in Cells

In the context of cellular uptake, 3-Iodo-L-tyrosine methyl ester has been studied for its behavior in different types of cells. Shikano et al. (2010) explored how amino acid esters, including L-tyrosine methyl ester, affect the uptake of 3-Iodo-L-tyrosine derivatives in Chinese hamster ovary cells. They discovered that L-Tyr ethyl or methyl esters were effective enhancers of uptake into these cells, indicating the compound's role in influencing amino acid transport processes (Shikano et al., 2010).

Structural Analysis and Prodrug Potential

The structural properties and potential of 3-Iodo-L-tyrosine methyl ester as a prodrug have also been a topic of interest. Nicolaï et al. (2011) examined the crystal structure of L-tyrosine methyl ester and compared it with other esters of L-tyrosine, shedding light on its solid-state properties and implications for drug delivery. Their findings contribute to understanding how such compounds can be used as prodrugs, with specific emphasis on their behavior in solid states (Nicolaï et al., 2011).

Amino Acid Transport Studies

3-Iodo-L-tyrosine methyl ester plays a significant role in studies related to amino acid transport. Kawai et al. (1991) investigated the use of 3-Iodo-L-tyrosine derivatives, including methyl esters, for studying cerebral amino acid transport using labeled amino acid radiopharmaceuticals. Their research emphasizes the compound's utility in assessing amino acid transport across the blood-brain barrier and cellular membranes, offering valuable insights for neuroscientific and pharmacological research (Kawai et al., 1991).

Safety and Hazards

This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard . In case of skin contact, immediately wash skin with copious amounts of water for at least 15 minutes while removing contaminated clothing and shoes .

Future Directions

3-Iodo-L-tyrosine, a pathway inhibitor in the synthesis of the neurotransmitter dopamine, was used to determine the effects of decreased dopamine levels in social spacing of Drosophila melanogaster . This suggests potential future directions in the study of neurotransmitters and behavior.

properties

IUPAC Name

methyl (2S)-2-amino-3-(4-hydroxy-3-iodophenyl)propanoate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H12INO3/c1-15-10(14)8(12)5-6-2-3-9(13)7(11)4-6/h2-4,8,13H,5,12H2,1H3/t8-/m0/s1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MBOJFMMTOKMYMT-QMMMGPOBSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC(=O)C(CC1=CC(=C(C=C1)O)I)N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

COC(=O)[C@H](CC1=CC(=C(C=C1)O)I)N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H12INO3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID50459640
Record name 3-Iodo-L-tyrosine methyl ester
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50459640
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

321.11 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

70277-02-0
Record name 3-Iodo-L-tyrosine methyl ester
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50459640
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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